Fluorescent Brightener 210

Specification

• CAS No.: 28950-61-0
• Molecular Formula: C40H40N12NaO14S4
• Molecular Weight: 1064.1 g/mol
• IUPAC Name: tetrasodium;5-[[4-morpholin-4-yl-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-morpholin-4-yl-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Standard InChI: InChI=1S/C40H40N12O14S4.Na/c53-67(54,55)31-11-7-27(8-12-31)41-35-45-37(49-39(47-35)51-15-19-65-20-16-51)43-29-5-3-25(33(23-29)69(59,60)61)1-2-26-4-6-30(24-34(26)70(62,63)64)44-38-46-36(48-40(50-38)52-17-21-66-22-18-52)42-28-9-13-32(14-10-28)68(56,57)58;/h1-14,23-24H,15-22H2,(H,53,54,55)(H,56,57,58)(H,59,60,61)(H,62,63,64)(H2,41,43,45,47,49)(H2,42,44,46,48,50);/b2-1+
• Standard InChI Key: QNNWQGCUZNGKQO-TYYBGVCCSA-N
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=N2)NC3=CC(=C(C=C3)/C=C/C4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC=C(C=C6)S(=O)(=O)O)N7CCOCC7)S(=O)(=O)O)S(=O)(=O)O)NC8=CC=C(C=C8)S(=O)(=O)O.[Na]
• SMILES: C1COCCN1C2=NC(=NC(=N2)NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC=C(C=C6)S(=O)(=O)[O-])N7CCOCC7)S(=O)(=O)[O-])S(=O)(=O)[O-])NC8=CC=C(C=C8)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC=C(C=C6)S(=O)(=O)O)N7CCOCC7)S(=O)(=O)O)S(=O)(=O)O)NC8=CC=C(C=C8)S(=O)(=O)O.[Na]

Introduction

Chemical Properties and Structure

Molecular Information

Fluorescent Brightener 210 has the molecular formula C40H36N12Na4O14S4 and a molecular weight of 1129. The structure contains a central stilbene (1,2-ethenediyl) core with benzene rings on either side. These rings are further functionalized with triazine groups containing morpholino and sulfonated anilino substituents. The four sulfonate groups exist as sodium salts, which significantly contribute to the compound's high water solubility.

The chemical structure of this molecule is characterized by extensive conjugation, which is essential for its fluorescent properties. The alternating single and double bonds throughout the molecule create a system of delocalized electrons that can absorb ultraviolet light and re-emit it at longer wavelengths in the visible spectrum, typically as blue light. This property is fundamental to its function as an optical brightener.

Physical Properties

The physical properties of Fluorescent Brightener 210 are summarized in the following table:

Property	Value
Density	1.61 at 20°C
Water Solubility	380 g/L at 20°C
LogP	-3.392 at 20°C
Physical State	Solid
EPA Substance Registry System	Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-(4-morpholinyl)-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-, tetrasodium salt

Industrial Applications and Uses

Primary Applications

While the search results don't provide explicit applications specific to Fluorescent Brightener 210, it belongs to the class of optical brighteners that serve multiple industrial purposes. Based on its chemical properties and structure, Fluorescent Brightener 210 likely finds applications in:

• Textile industry: For enhancing the whiteness and brightness of fabrics

• Paper manufacturing: For improving the optical appearance of paper products

• Detergent formulations: As an additive in laundry and cleaning products

• Plastic industry: For enhancing the appearance of polymer-based products

The compound's high water solubility (380 g/L) makes it particularly suitable for aqueous applications such as in detergent formulations and water-based textile processing. Additionally, its mention in patent documentation related to "Fluorescent marking gel compositions and methods of use" suggests potential applications in specialized marking materials.

Mechanism of Action

As an optical brightener, Fluorescent Brightener 210 functions through a photophysical process known as fluorescence. The compound absorbs ultraviolet light that is invisible to the human eye and re-emits it as visible blue light. This additional blue light compensates for the yellowish tint that can develop in white materials over time, creating an enhanced perception of whiteness and brightness. The specific chemical structure of Fluorescent Brightener 210, with its extensive conjugated system, enables efficient absorption of UV light and subsequent emission of visible light.

Environmental Considerations

Environmental Impact

The compound appears in a preliminary study of selected potential environmental contaminants published by the U.S. Environmental Protection Agency, which suggests regulatory interest in understanding its environmental behavior. While specific environmental impact data for Fluorescent Brightener 210 is limited in the search results, its physical and chemical properties provide insights into its potential environmental behavior.

The high water solubility (380 g/L at 20°C) and negative LogP value (-3.392) indicate that if released into the environment, the compound would likely remain in aqueous systems rather than bioaccumulate in organisms or adsorb to soil particles. This suggests potential mobility in aquatic environments if the compound were to enter waterways.

Comparative Environmental Data

Manufacturer	Product Number	Product Description	Packaging	Price (USD)	Updated
TRC	F596210	Fluorescent Brightener 210	1g	$1,260.00	2021-12-16
AK Scientific	O240	Fluorescent Brightener 210, tech.	1g	$148.00	2021-12-16
American Custom Chemicals Corporation	FRL0001009	FLUORESCENT BRIGHTENER 210 95.00%	5mg	$505.24	2021-12-16

The significant price variation between suppliers (ranging from $148 to $1,260 per gram) likely reflects differences in purity, quality control standards, and market positioning of different suppliers. The technical grade version offered by AK Scientific is substantially less expensive than the presumably higher purity versions offered by other suppliers.

Research Findings and Developments

Patent Applications

Fluorescent Brightener 210 is mentioned in patent documentation (US9810630B1) related to "Fluorescent marking gel compositions and methods of use," indicating its potential utility in specialized marking materials. This patent application demonstrates ongoing innovation in applying optical brighteners like Fluorescent Brightener 210 to new technical challenges and market opportunities.

Research Gaps

The search results reveal several gaps in publicly available research regarding Fluorescent Brightener 210:

• Limited toxicological data specific to this compound

• Insufficient information on environmental fate and transport

• Minimal details on comparative performance against other optical brighteners

• Lack of specific application case studies

These research gaps represent opportunities for further scientific investigation to better understand the properties, applications, and potential impacts of Fluorescent Brightener 210.